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Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-phenylprop-

2-enamide

CAS No.: 71910-51-5

Cat. No.: B1269319

Get Quote

Introduction
N-(2-bromophenyl)-3-phenylprop-2-enamide, also known as N-(2-

bromophenyl)cinnamamide, belongs to the cinnamamide class of compounds. Cinnamamides

are characterized by an α,β-unsaturated ketone core structure and are recognized for their

diverse pharmacological potential, including anticancer and anti-inflammatory properties.[1]

The synthesis of this specific derivative is of interest to researchers in medicinal chemistry and

drug development for structure-activity relationship (SAR) studies and as a building block for

more complex molecules.

This document provides a comprehensive, field-tested protocol for the synthesis of N-(2-
bromophenyl)-3-phenylprop-2-enamide from 2-bromoaniline and cinnamoyl chloride. The

chosen methodology is a variation of the Schotten-Baumann reaction, a reliable and widely

used method for acylating amines.[2][3] The protocol emphasizes not only the procedural steps

but also the underlying chemical principles to ensure reproducibility and scalability.
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Figure 1: General reaction for the synthesis of N-(2-bromophenyl)-3-phenylprop-2-enamide.

Part 1: Reagents and Materials
Reagents
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Reagent Formula
MW ( g/mol
)

M/Eq Amount
Supplier
Notes

2-

Bromoaniline
C₆H₆BrN 172.02 1.0

5.00 g (29.1

mmol)

Reagent

grade, ≥98%

Cinnamoyl

chloride
C₉H₇ClO 166.60 1.1

5.33 g (32.0

mmol)

≥98%,

moisture

sensitive

Pyridine C₅H₅N 79.10 1.1
2.53 mL (32.0

mmol)

Anhydrous,

<0.005%

water

Acetone C₃H₆O 58.08 - 150 mL ACS grade

Ethyl Acetate C₄H₈O₂ 88.11 - As needed ACS grade

Hexane C₆H₁₄ 86.18 - As needed ACS grade

Absolute

Ethanol
C₂H₆O 46.07 -

For

recrystallizati

on

200 proof

5% Sodium

Bicarbonate
NaHCO₃ 84.01 - ~100 mL

Aqueous

solution

Saturated

Sodium

Chloride

NaCl 58.44 - ~50 mL

Aqueous

solution

(Brine)

Anhydrous

Sodium

Sulfate

Na₂SO₄ 142.04 - As needed Granular

Equipment
250 mL two-neck round-bottom flask

Magnetic stirrer and stir bar

Ice-water bath
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Pressure-equalizing dropping funnel

Reflux condenser with drying tube (e.g., filled with CaCl₂)

Rotary evaporator

Büchner funnel and filter flask

Glassware for extraction and recrystallization

Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Part 2: Experimental Protocol
This protocol is adapted from general procedures for the synthesis of cinnamamide derivatives.

[4][5]

Workflow Diagram
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Reaction Setup

Reaction

Work-up & Isolation

Purification

Analysis

Dissolve 2-bromoaniline
and pyridine in acetone

Cool solution to 0°C

Add cinnamoyl chloride
dropwise at 0°C

Prepare cinnamoyl chloride
solution in acetone

Stir at room temperature
(monitor by TLC)

Filter precipitate

Wash with water

Air dry the crude product

Recrystallize from
absolute ethanol

Collect crystals by filtration

Dry under vacuum

Characterize by NMR, IR, MS
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2-Bromoaniline (Nucleophile)

Tetrahedral Intermediate

1. Nucleophilic Attack

Cinnamoyl Chloride (Electrophile)

Pyridine (Base) Pyridinium Hydrochloride
3. Acid Neutralization

N-(2-bromophenyl)cinnamamide
2. Collapse & Elimination of Cl⁻

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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